METHYL 3-{[(4-METHYLPIPERAZINO)CARBONYL]AMINO}-2-THIOPHENECARBOXYLATE

• IUPAC Name: methyl 3-[(4-methylpiperazine-1-carbonyl)amino]thiophene-2-carboxylate
• InChI: InChI=1S/C12H17N3O3S/c1-14-4-6-15(7-5-14)12(17)13-9-3-8-19-10(9)11(16)18-2/h3,8H,4-7H2,1-2H3,(H,13,17)
• InChI Key: INOLJUSYTPNWRA-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(=O)NC2=C(SC=C2)C(=O)OC
• Molecular Formula: C12H17N3O3S
• Molecular Weight: 283.35 g/mol

Description

Methyl 3-{[(4-methylpiperazino)carbonyl]amino}-2-thiophenecarboxylate is an organic compound that belongs to the class of thiophene derivatives Thiophene is a five-membered aromatic ring containing sulfur

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of methyl 3-{[(4-methylpiperazino)carbonyl]amino}-2-thiophenecarboxylate typically involves the reaction of 3-amino-2-thiophenecarboxylate with 4-methylpiperazine in the presence of a coupling agent. The reaction is carried out under controlled conditions to ensure the formation of the desired product. Common reagents used in this synthesis include N,N’-dicyclohexylcarbodiimide (DCC) and 1-hydroxybenzotriazole (HOBt).

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactions using automated equipment to ensure consistency and efficiency. The process may include steps such as purification through recrystallization or chromatography to obtain a high-purity product.

Chemical Reactions Analysis

Types of Reactions

Methyl 3-{[(4-methylpiperazino)carbonyl]amino}-2-thiophenecarboxylate can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups into the molecule.

Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Common reducing agents include lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4).

Substitution: Common reagents include halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, alcohols).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may yield thiols or thioethers.

Scientific Research Applications

Methyl 3-{[(4-methylpiperazino)carbonyl]amino}-2-thiophenecarboxylate has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: It is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is investigated for its potential use in drug development, particularly as a scaffold for designing new therapeutic agents.

Industry: It is used in the development of materials with specific properties, such as conductivity or fluorescence.

Mechanism of Action

The mechanism of action of methyl 3-{[(4-methylpiperazino)carbonyl]amino}-2-thiophenecarboxylate involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound may exert its effects by binding to these targets and modulating their activity, leading to changes in cellular processes and pathways.

Comparison with Similar Compounds

Similar Compounds

Methyl 3-amino-2-thiophenecarboxylate: This compound is structurally similar but lacks the piperazine moiety.

Methyl 3-sulfonyl amino-2-thiophenecarboxylate: This compound contains a sulfonyl group instead of the piperazine moiety.

Uniqueness

Methyl 3-{[(4-methylpiperazino)carbonyl]amino}-2-thiophenec